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Compound of Interest

Compound Name: Diphenyl Chlorophosphonate-d10

Cat. No.: B15553183

This technical guide provides a detailed overview of the core physicochemical properties of
Diphenyl Chlorophosphonate-d10, with a primary focus on the determination of its molecular
weight. This document is intended for researchers, scientists, and professionals in the field of
drug development and analytical chemistry who utilize isotopically labeled compounds.

Core Concepts of Isotopic Labeling

Isotopic labeling, the replacement of one or more atoms in a molecule with their isotopes, is a
fundamental technique in advanced chemical and biochemical analysis. Deuterium (2H or D), a
stable isotope of hydrogen, is a commonly used label. The substitution of hydrogen with
deuterium results in a significant mass shift, which is readily detectable by mass spectrometry,
without drastically altering the chemical properties of the molecule. This makes deuterated
compounds, such as Diphenyl Chlorophosphonate-d10, invaluable as internal standards in
guantitative mass spectrometry for enhancing accuracy and precision.

Molecular Weight and Isotopic Composition

The molecular weight of a compound is a fundamental physical property. For an isotopically
labeled compound like Diphenyl Chlorophosphonate-d10, the molecular weight is calculated
by considering the masses of the specific isotopes present in its structure.

The molecular formula for the non-deuterated form of Diphenyl Chlorophosphonate is
C12H10CIOsP. The "-d10" designation indicates that all ten hydrogen (*H) atoms have been
replaced by deuterium (2H) atoms.
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The following table summarizes the atomic and molecular weights used in the calculation.

Standard Atomic
Component . Number of Atoms Total Mass (amu)
Weight (amu)

Carbon (C) 12.011 12 144.132
Deuterium (D) 2.014 10 20.140
Chlorine (CI) 35.453 1 35.453
Oxygen (O) 15.999 3 47.997
Phosphorus (P) 30.974 1 30.974
Diphenyl

Chlorophosphonate- ~278.70 g/mol

d10

For Comparison:

Hydrogen (H) 1.008 10 10.080

Diphenyl
~268.63 g/mol [1][2][3]

Chlorophosphonate
[4]

(non-deuterated)

Note: The final molecular weight is an approximation based on the atomic weights of the most
common isotopes.

The workflow for calculating the molecular weight of Diphenyl Chlorophosphonate-d10 is
illustrated in the following diagram.
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Identify Base Molecule:
Diphenyl Chlorophosphonate

Determine Molecular Formula:
C12H10CIO3P

Count Hydrogen Atoms:
10 Hydrogens

Substitute H with D:

Replace 10 H with 10 D

New Molecular Formula:
C12D10CIO3P

i

Gather Atomic Weights:
C,D,ClL,O,P

Sum Atomic Weights:
(12C) + (10D) + (1ClI) + (30) + (1*P)

Final Molecular Weight:
~278.70 g/mol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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